4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-2-one

• IUPAC Name: 4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-2-one
• InChI: InChI=1S/C20H25N3O3S/c24-19-13-15(6-7-21-19)14-23-8-1-3-16(23)17-4-5-18(27-17)20(25)22-9-2-11-26-12-10-22/h4-7,13,16H,1-3,8-12,14H2,(H,21,24)
• InChI Key: ZJWWSHOGXFTSQY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CC(=O)NC=C2)C3=CC=C(S3)C(=O)N4CCCOCC4
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

“4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-2-one” is a complex organic compound that features multiple functional groups, including a pyridine ring, a thiophene ring, and an oxazepane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-2-one” involves multiple steps, each targeting the formation of specific functional groups and the assembly of the final structure. A typical synthetic route might include:

Formation of the Pyridine Ring: Starting with a suitable precursor, such as 2-chloropyridine, the pyridine ring can be functionalized through nucleophilic substitution reactions.

Introduction of the Thiophene Ring: The thiophene ring can be introduced via a cross-coupling reaction, such as the Suzuki or Stille coupling, using a thiophene boronic acid or stannane.

Formation of the Oxazepane Ring: The oxazepane ring can be synthesized through a cyclization reaction involving an appropriate amino alcohol and a carbonyl compound.

Assembly of the Final Compound: The final compound can be assembled through a series of condensation and cyclization reactions, ensuring the correct connectivity and functional group placement.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize cost. This could include the use of continuous flow reactors, automated synthesis platforms, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

“4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-2-one” can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Catalysts: Palladium on carbon, copper(I) iodide

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, “4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-2-one” can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biology, this compound might be investigated for its potential biological activity. The presence of multiple functional groups suggests that it could interact with various biological targets, making it a candidate for drug discovery and development.

Medicine

In medicine, the compound could be explored for its therapeutic potential. Its structure suggests that it might have activity against certain diseases or conditions, making it a potential lead compound for pharmaceutical research.

Industry

In industry, “4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-2-one” could be used in the development of new materials or as a catalyst in chemical reactions. Its unique properties make it a versatile compound for various industrial applications.

Mechanism of Action

The mechanism of action of “4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-2-one” would depend on its specific interactions with molecular targets. Potential mechanisms include:

Binding to Enzymes: The compound might inhibit or activate enzymes by binding to their active sites.

Interaction with Receptors: It could interact with cellular receptors, modulating signal transduction pathways.

Modulation of Gene Expression: The compound might influence gene expression by interacting with transcription factors or other regulatory proteins.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-2-one” include:

• 4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-3-one
• 4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-4-one

Uniqueness

The uniqueness of “4-[[2-[5-(1,4-oxazepane-4-carbonyl)thiophen-2-yl]pyrrolidin-1-yl]methyl]-1H-pyridin-2-one” lies in its specific arrangement of functional groups and rings, which confer distinct chemical and biological properties. This makes it a valuable compound for research and development in various fields.